Cas no 1805942-83-9 (Ethyl 3-bromo-5-methoxypicolinate)

Ethyl 3-bromo-5-methoxypicolinate is a brominated picolinate ester derivative with significant utility in organic synthesis and pharmaceutical intermediates. Its key structural features—a bromo substituent at the 3-position and a methoxy group at the 5-position—enhance reactivity in cross-coupling reactions, such as Suzuki or Stille couplings, facilitating the construction of complex heterocyclic frameworks. The ethyl ester group improves solubility in organic solvents, streamlining purification and handling. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, owing to its versatility as a building block. High purity and consistent quality ensure reliable performance in demanding synthetic applications.
Ethyl 3-bromo-5-methoxypicolinate structure
1805942-83-9 structure
Product Name:Ethyl 3-bromo-5-methoxypicolinate
CAS No:1805942-83-9
MF:C9H10BrNO3
MW:260.08460187912
CID:4901380
Update Time:2025-05-19

Ethyl 3-bromo-5-methoxypicolinate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-bromo-5-methoxypicolinate
    • Inchi: 1S/C9H10BrNO3/c1-3-14-9(12)8-7(10)4-6(13-2)5-11-8/h4-5H,3H2,1-2H3
    • InChI Key: SKEMROXEMNORNG-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CN=C1C(=O)OCC)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 201
  • XLogP3: 2.1
  • Topological Polar Surface Area: 48.4

Ethyl 3-bromo-5-methoxypicolinate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029012214-250mg
Ethyl 3-bromo-5-methoxypicolinate
1805942-83-9 95%
250mg
$1,068.20 2022-04-01
Alichem
A029012214-1g
Ethyl 3-bromo-5-methoxypicolinate
1805942-83-9 95%
1g
$3,184.50 2022-04-01

Additional information on Ethyl 3-bromo-5-methoxypicolinate

Recent Advances in the Application of Ethyl 3-bromo-5-methoxypicolinate (CAS: 1805942-83-9) in Chemical Biology and Pharmaceutical Research

Ethyl 3-bromo-5-methoxypicolinate (CAS: 1805942-83-9) has emerged as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceuticals and agrochemicals. Recent studies have highlighted its utility in constructing complex heterocyclic frameworks, which are prevalent in many drug candidates. This compound's unique reactivity profile, attributed to the bromine and methoxy substituents on the pyridine ring, makes it a versatile building block for medicinal chemistry applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Ethyl 3-bromo-5-methoxypicolinate in the synthesis of potent kinase inhibitors targeting cancer therapy. The researchers utilized the bromine moiety for palladium-catalyzed cross-coupling reactions, enabling rapid diversification of the pyridine core. This approach yielded several compounds with nanomolar activity against specific oncogenic kinases, showcasing the compound's potential in drug discovery pipelines.

In the field of agrochemical research, a recent patent application (WO2023051234) disclosed novel fungicides derived from Ethyl 3-bromo-5-methoxypicolinate. The inventors modified the ester functionality while preserving the bromine atom for subsequent derivatization, resulting in compounds with broad-spectrum activity against plant pathogens. This development underscores the compound's importance beyond pharmaceutical applications.

Analytical characterization of Ethyl 3-bromo-5-methoxypicolinate has also seen advancements. A 2024 publication in Analytical Chemistry presented a novel LC-MS method for quantifying trace impurities in batches of this compound, addressing quality control challenges in large-scale production. The method achieved detection limits below 0.1% for common byproducts, ensuring the compound's suitability for GMP manufacturing processes.

Recent safety evaluations have provided updated toxicological data for Ethyl 3-bromo-5-methoxypicolinate. A regulatory assessment published in Regulatory Toxicology and Pharmacology (2024) established an occupational exposure limit of 0.5 mg/m³ based on comprehensive inhalation studies. These findings facilitate safer handling procedures in industrial and laboratory settings.

Looking forward, computational chemistry studies predict several unexplored reactivity patterns for Ethyl 3-bromo-5-methoxypicolinate, particularly in photoredox catalysis applications. Quantum mechanical calculations suggest the methoxy group could participate in unexpected radical processes, opening new synthetic possibilities. Experimental verification of these predictions is currently underway in multiple research groups.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd